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Compound Name: 5-Bromo-2-Methoxycinnamic Acid
CAS No.: 40803-53-0
Cat. No.: B1268998

Get Quote

An In-depth Technical Guide to 5-Bromo-2-methoxycinnamic Acid

Introduction

5-Bromo-2-methoxycinnamic acid is a halogenated derivative of methoxycinnamic acid, a
class of compounds recognized for their diverse biological activities and utility as synthetic
intermediates.[1][2] The presence of a bromine atom, a methoxy group, and a cinnamic acid
backbone imparts a unique combination of electronic and steric properties, making it a valuable
building block in medicinal chemistry and materials science.[1] This guide provides a
comprehensive technical overview of 5-Bromo-2-methoxycinnamic acid, including its
chemical properties, synthesis, analytical characterization, potential applications, and safety
protocols, designed for researchers, scientists, and professionals in drug development.

Chemical Identity and Physicochemical Properties

The foundational step in utilizing any chemical compound is a thorough understanding of its
fundamental properties. These parameters govern its behavior in chemical reactions, its
solubility in various solvent systems, and its stability under different storage conditions.

CAS Number: 40803-53-0[1][3]

© 2026 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1268998#bc-rfq
https://www.benchchem.com/product/b1268998/docs?utm_src=pdf-body#5-bromo-2-methoxycinnamic-acid-cas-number
https://www.benchchem.com/product/b1268998/docs?utm_src=pdf-body#5-bromo-2-methoxycinnamic-acid-cas-number
https://www.biosynth.com/p/FB67156/40803-53-0-5-bromo-2-methoxycinnamic-acid
https://www.mdpi.com/1420-3049/26/13/3827
https://www.biosynth.com/p/FB67156/40803-53-0-5-bromo-2-methoxycinnamic-acid
https://www.benchchem.com/product/b1268998/docs?utm_src=pdf-body#5-bromo-2-methoxycinnamic-acid-cas-number
https://www.biosynth.com/p/FB67156/40803-53-0-5-bromo-2-methoxycinnamic-acid
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2439239.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: Core Identifiers and Properties

Identifier Value Source(s)

(E)-3-(5-Bromo-2-

IUPAC Name methoxyphenyl)prop-2-enoic N/A
acid

Molecular Formula C10H9BrOs [1][3]

Molecular Weight 257.08 g/mol [11[3]

Light cream to white
Appearance _ [4]
powder/solid

Melting Point 224-227 °C [3]
_ COC1=C(C=C(C=C1)Br)/C=C/
Canonical SMILES [1]
C(=0)0
InChlKey N/A N/A

Note: The properties listed are based on available data and may vary slightly between
suppliers.

Synthesis Pathway: The Knoevenagel-Doebner
Condensation

The synthesis of cinnamic acid derivatives is a cornerstone of organic chemistry. For 5-Bromo-
2-methoxycinnamic acid, the Knoevenagel-Doebner condensation offers a reliable and high-
yielding route. This reaction involves the condensation of an aldehyde (5-bromo-2-
methoxybenzaldehyde) with a compound containing an active methylene group (malonic acid),
catalyzed by a weak base like pyridine. The choice of this method is based on its efficiency and
applicability to a wide range of substituted benzaldehydes.[5]

Experimental Protocol: Synthesis of 5-Bromo-2-
methoxycinnamic acid
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Objective: To synthesize 5-Bromo-2-methoxycinnamic acid from 5-bromo-2-

methoxybenzaldehyde and malonic acid.

Materials:

5-bromo-2-methoxybenzaldehyde

Malonic acid

Pyridine (anhydrous)

Piperidine (catalyst)

Concentrated Hydrochloric Acid (HCI)

Ethanol (for recrystallization)

Distilled water

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, combine 5-bromo-2-methoxybenzaldehyde (1.0 eq), malonic acid (1.2 eq),
and anhydrous pyridine (3.0 eq). The pyridine acts as both the solvent and the base catalyst.

Catalysis: Add a catalytic amount of piperidine (0.1 eq). Piperidine is a stronger base than
pyridine and accelerates the initial condensation step.

Reflux: Heat the mixture to reflux (approximately 100-110 °C) using a heating mantle. The
progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the
starting aldehyde is consumed (typically 3-5 hours).

Work-up and Precipitation: Allow the reaction mixture to cool to room temperature. In a
separate beaker, prepare a mixture of crushed ice and concentrated HCI. Slowly and
carefully pour the cooled reaction mixture into the ice/HCI mixture with vigorous stirring. This
neutralizes the pyridine and protonates the carboxylate, causing the crude product to
precipitate.
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« |solation: Collect the precipitated solid by vacuum filtration using a Bichner funnel. Wash the
solid thoroughly with cold distilled water to remove pyridine hydrochloride and any unreacted
malonic acid.

 Purification: The crude product is purified by recrystallization. Transfer the solid to an
Erlenmeyer flask and add a minimal amount of hot ethanol to achieve complete dissolution.
Allow the solution to cool slowly to room temperature, then place it in an ice bath to
maximize crystal formation.

e Drying: Collect the pure crystals by vacuum filtration, wash with a small amount of cold
ethanol, and dry in a vacuum oven.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 5-Bromo-2-methoxycinnamic acid.
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Analytical Characterization

Rigorous analytical validation is critical to confirm the identity, purity, and quantity of a

synthesized compound. A multi-technique approach ensures comprehensive characterization.

Table 2: Summary of Analytical Methods

Technique Purpose Key Parameters
C18 column, mobile phase of
Purity assessment and acetonitrile/water with 0.1%
HPLC-UV

quantification

formic acid, UV detection at
Amax.[6][7]

UV-Vis Spectroscopy

Determination of Amax for
HPLC and quantification

Scan a dilute solution in
methanol or ethanol from 200-
400 nm.[6]

1H NMR

Structural confirmation

Analysis of proton chemical
shifts, splitting patterns, and
integration in a suitable
deuterated solvent (e.g.,
DMSO-ds).

Mass Spectrometry

Molecular weight confirmation

Identification of the molecular
ion peak [M]+ or [M-H]~
corresponding to 257.08 g/mol

Protocol: Purity Determination by High-Performance
Liquid Chromatography (HPLC)

This protocol provides a robust method for assessing the purity of 5-Bromo-2-

methoxycinnamic acid. The reverse-phase C18 column is chosen for its excellent retention

and separation of moderately polar aromatic compounds.

Objective: To quantify the purity of a synthesized batch of 5-Bromo-2-methoxycinnamic acid.
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Instrumentation and Materials:

HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).

HPLC-grade acetonitrile, water, and formic acid.

Volumetric flasks and pipettes.

0.45 pum syringe filters.
Procedure:

» Mobile Phase Preparation: Prepare the mobile phase by mixing acetonitrile and water (e.g.,
60:40 v/v) containing 0.1% formic acid. The acid improves peak shape by keeping the
carboxylic acid protonated. Degas the mobile phase before use.

o Standard Solution Preparation: Accurately weigh ~10 mg of a reference standard of 5-
Bromo-2-methoxycinnamic acid and dissolve it in 10 mL of the mobile phase to create a 1
mg/mL stock solution. Prepare a series of working standards by serial dilution.

o Sample Solution Preparation: Prepare a sample solution at a concentration similar to the
working standards.

« Filtration: Filter all solutions through a 0.45 pum syringe filter to prevent column blockage.[7]

o Chromatographic Conditions:

[¢]

Flow Rate: 1.0 mL/min.[6]

[e]

Injection Volume: 10 pL.[8]

o

Column Temperature: 30 °C.[8]

[¢]

Detection Wavelength: Set the detector to the maximum absorbance wavelength (Amax)
determined by UV-Vis spectrophotometry.
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e Analysis: Inject the standards and sample. Purity is calculated based on the area percent of
the main peak relative to the total area of all peaks in the chromatogram.

Analytical Workflow Diagram
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Caption: Hypothesized mechanism of action via tubulin inhibition.
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Safety, Handling, and Storage

Proper handling of chemical reagents is paramount for laboratory safety. The following
information is synthesized from available Safety Data Sheets (SDS). [4][9][10] Table 3: GHS
Hazard and Precautionary Statements

Category Code Statement
Hazard H315 Causes skin irritation. [9]
Causes serious eye irritation.
H319
[9]
May cause respirator
H335 _ .y. P Y
irritation. [9]
Precautionary P261 Avoid breathing dust. [10]
Wear protective gloves/eye
P280 p J . Y
protection/face protection. [10]
IF ON SKIN: Wash with plenty
P302+P352

of soap and water. [4]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing. [4]

Store in a well-ventilated
P403+P233 place. Keep container tightly
closed. [4]

Handling:

o Use only in a well-ventilated area or under a chemical fume hood. [11]* Avoid generation of
dust. [10]* Wash hands thoroughly after handling. [4]* Wear appropriate Personal Protective
Equipment (PPE), including safety goggles, impervious gloves, and a lab coat. [4][11]
Storage:
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o Store in a tightly closed container in a dry and well-ventilated place. [4][12]* Recommended
storage temperature is between 10°C and 25°C. [1] Disposal:

» Dispose of waste material in accordance with local, state, and federal regulations. Do not
allow the product to enter drains. [10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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